1-(1,4-Thiazepan-4-yl)prop-2-en-1-one

• IUPAC Name: 1-(1,4-thiazepan-4-yl)prop-2-en-1-one
• InChI: InChI=1S/C8H13NOS/c1-2-8(10)9-4-3-6-11-7-5-9/h2H,1,3-7H2
• InChI Key: NGNXDCGXLCTBKH-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCCSCC1
• Molecular Formula: C8H13NOS
• Molecular Weight: 171.26 g/mol

Description

“1-(1,4-Thiazepan-4-yl)prop-2-en-1-one” is a chemical compound with the molecular formula C8H13NOS. It is an isomer, meaning it has the same molecular formula as other compounds but a different structural arrangement.

Physical And Chemical Properties Analysis

A study of mechanical properties of prop-2-en-1-one based compounds using molecular dimension simulations was investigated. Several mechanical properties have been calculated such as elastic constant tensors, shear modulus, bulk modulus, Young’s modulus and Poisson’s ratio. The s-wave and p-wave velocities as well as static dielectric tensor were also calculated.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Synthesis of Bicyclic 1,4-Thiazepines for Anti-Trypanosoma Activity : A study described the synthesis of new bicyclic thiazolidinyl-1,4-thiazepines by reacting azadithiane compounds with Michael acceptors. These compounds showed significant activity against Trypanosoma brucei brucei, with one compound exhibiting an EC50 of 2.8 ± 0.7 μM and a selectivity index >71, demonstrating their potential as anti-Trypanosoma agents (Vairoletti et al., 2019).

• Development of 1,4-Thiazepanones and 1,4-Thiazepanes as 3D Fragments for Screening Libraries : Research reported an efficient one-pot synthesis of 1,4-thiazepanones and 1,4-thiazepanes with high 3D character, underrepresented in fragment screening libraries. These compounds were identified as new BET bromodomain ligands, showcasing their utility in medicinal chemistry for library development (Pandey et al., 2020).

• Antimicrobial Applications of 1,5-Benzothiazepines : A study on the efficient synthesis of 1,5-benzothiazepines via Michael addition under ultrasound irradiation revealed novel 2-((E)-2,3-dihydro-2-(4-(phenylthio)phenyl)benzo[b][1,4]thiazepin-4-yl)phenol derivatives. These compounds exhibited potent antimicrobial activities, highlighting their potential in developing new antimicrobial agents (Chate et al., 2011).

Material Science and Other Applications

• Adhesive Polymers Synthesis : Research into adhesive polymers presented the synthesis of 1,3-bis(methacrylamido)propane-2-yl dihydrogen phosphate by phosphorylating 1,3-bis(methacrylamido)-2-hydroxypropane. This new monomer showed improved hydrolytic stability and potent adhesive properties, useful in dental applications without cytotoxic effects (Moszner et al., 2006).